2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: N-[(3-methoxyphenyl)methyl]-2-[6-(2-methylpropyl)-5,7-dioxo-[1,2]thiazolo[4,3-d]pyrimidin-4-yl]acetamide
• InChI: InChI=1S/C19H22N4O4S/c1-12(2)9-23-18(25)17-15(11-28-21-17)22(19(23)26)10-16(24)20-8-13-5-4-6-14(7-13)27-3/h4-7,11-12H,8-10H2,1-3H3,(H,20,24)
• InChI Key: VQJKQCZMXGYZLZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1C(=O)C2=NSC=C2N(C1=O)CC(=O)NCC3=CC(=CC=C3)OC
• Molecular Formula: C19H22N4O4S
• Molecular Weight: 402.5 g/mol

Description

2-(6-isobutyl-5,7-dioxo-6,7-dihydroisothiazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(3-methoxybenzyl)acetamide is a useful research compound. Its molecular formula is C19H22N4O4S and its molecular weight is 402.47. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Compounds

• A study discussed the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing potential as anti-inflammatory and analgesic agents. These compounds were evaluated for their COX-1/COX-2 inhibitory activities, with some showing significant selectivity and potency (A. Abu‐Hashem, S. Al-Hussain, M. Zaki, 2020).

Antimicrobial Activity

• Another research focused on the synthesis of pyrimidinone and oxazinone derivatives fused with thiophene rings, demonstrating good antibacterial and antifungal activities compared to standard drugs like streptomycin and fusidic acid (A. Hossan, Hanaa M. A. Abu-Melha, M. Al-Omar, A. Amr, 2012).

Anticancer Activity

• The design and synthesis of certain 2-[3-Phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives were explored, with one compound showing appreciable growth inhibition against eight cancer cell lines, indicating potential as anticancer agents (M. M. Al-Sanea, D. G. Parambi, M. Shaker, H. Elsherif, H. A. Elshemy, R. B. Bakr, T. Al-Warhi, M. Gamal, M. Abdelgawad, 2020).

Insecticidal Activity

• Research on the synthesis of new heterocycles incorporating a thiadiazole moiety against the cotton leafworm, Spodoptera littoralis, was presented. This study highlights the potential of these compounds in agricultural applications (A. Fadda, M. Salam, E. Tawfik, E. Anwar, H. Etman, 2017).

Antioxidant Activity

• Another study conducted on Cu(II) coordination complexes derived from 1,2,4-triazolo[1,5-a]pyrimidine explored their antioxidant properties, demonstrating significant activity and highlighting their potential in oxidative stress-related therapeutic applications (K. Chkirate, S. Fettach, Mohamed El Hafi, K. Karrouchi, Bouchaib Elotmani, J. Mague, S. Radi, M. Faouzi, N. N. Adarsh, E. Essassi, Y. Garcia, 2020).